2-(3,4-dimethoxyphenyl)-5-methyl-N-(pyridin-3-yl)-7-(m-tolyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-5-methyl-7-(3-methylphenyl)-N-pyridin-3-yl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C27H26N6O3/c1-16-7-5-8-18(13-16)24-23(26(34)30-20-9-6-12-28-15-20)17(2)29-27-31-25(32-33(24)27)19-10-11-21(35-3)22(14-19)36-4/h5-15,24H,1-4H3,(H,30,34)(H,29,31,32)
• InChI Key: WJQMAUIUODXXGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2C(=C(NC3=NC(=NN23)C4=CC(=C(C=C4)OC)OC)C)C(=O)NC5=CN=CC=C5
• Molecular Formula: C27H26N6O3
• Molecular Weight: 482.5 g/mol

Description

2-(3,4-dimethoxyphenyl)-5-methyl-N-(pyridin-3-yl)-7-(m-tolyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C27H26N6O3 and its molecular weight is 482.544. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Cyclocondensation Reactions : This compound undergoes cyclocondensation reactions, leading to the formation of derivatives like isoxazolo-[5,4-d][1,2,4]triazolo[1,5-a]pyrimidine and 1H-pyrazolo[3,4-d][1,2,4]triazolo[1,5-a]pyrimidine. These reactions are essential for creating novel chemical structures and understanding their properties (Desenko et al., 1998).

• Crystal Structure and Spectroscopic Characterization : Novel derivatives containing the 1,2,4-triazolo[1,5-a]pyrimidine ring have been synthesized and characterized using X-ray diffraction and various spectroscopic techniques. This aids in understanding the molecular structure and properties of these compounds (Lahmidi et al., 2019).

Biological and Pharmacological Activity

• Antimicrobial and Antioxidant Activity : A series of compounds, including variants of the 1,2,4-triazolo[1,5-a]pyrimidine, have been synthesized and evaluated for their antimicrobial and antioxidant activities. This highlights the potential pharmacological applications of these compounds (Gilava et al., 2020).

• Cardiovascular Applications : Some derivatives of 1,2,4-triazolo[1,5-a]pyrimidines demonstrate coronary vasodilating and antihypertensive activities, indicating their potential use in cardiovascular therapies (Sato et al., 1980).

Advanced Chemical Reactions and Synthesis

• Formation of Polycondensed Heterocycles : The compound is used in the synthesis of various polycondensed heterocycles, showcasing its utility in creating complex chemical structures (Chernyshev et al., 2015).

• Development of Novel Derivatives : Research has been conducted on the synthesis of functionalized derivatives of 4,7-dihydro-1,2,4-triazolo[1,5-a]pyrimidines, which is important for the discovery of new compounds with potential applications (Kolosov et al., 2017).

• Microwave-assisted Synthesis : The compound is involved in microwave-assisted synthesis, which is a modern technique for efficient and rapid chemical synthesis (Chebanov et al., 2006).

Mechanism of Action

Mode of Action

Based on its structural features, it may interact with its targets through non-covalent interactions such as hydrogen bonding, π-π stacking, and hydrophobic interactions .

Biochemical Pathways

Without specific target information, it’s challenging to determine the exact biochemical pathways this compound affects. Compounds with similar structures have been found to influence various biochemical pathways, including signal transduction, enzymatic reactions, and gene expression .

Pharmacokinetics

Predictions based on its structure suggest that it may be well-absorbed due to its lipophilic nature, but this needs to be confirmed experimentally .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For instance, extreme pH or temperature conditions could potentially affect the compound’s structure and, consequently, its activity .